Cas no 2229428-10-6 (3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2229428-10-6
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6096518
• PubChem ID: 165676107
• Update Time: 2025-06-26

3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• 2229428-10-6
• EN300-1813650

• Inchi： 1S/C12H18N2O2/c1-12(2)5-4-8(7-12)9-6-10(11(15)16)14(3)13-9/h6,8H,4-5,7H2,1-3H3,(H,15,16)
• InChI Key： UIFUWGPNSLSBTJ-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2CCC(C)(C)C2)=NN1C)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazole-5-carboxylic acid

3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazole-5-carboxylic acid: A Comprehensive Overview

3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2229428-10-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Properties

3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazole-5-carboxylic acid is a cyclic compound with a molecular formula of C₁₄H₁₈N₂O₂. The structure consists of a pyrazole ring substituted with a methyl group at the 1-position and a carboxylic acid group at the 5-position. Additionally, the pyrazole ring is attached to a 3,3-dimethylcyclopentyl moiety, which imparts unique chemical and physical properties to the molecule. The presence of these functional groups makes the compound highly versatile in terms of its reactivity and potential interactions with biological targets.

The molecular weight of 3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazole-5-carboxylic acid is approximately 246.30 g/mol. It is a white crystalline solid with a melting point ranging from 160 to 162°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazole-5-carboxylic acid has been reported using several methodologies. One common approach involves the condensation of an appropriate pyrazole derivative with a dimethylcyclopentyl precursor followed by carboxylation. For instance, the reaction between 1-methyl-5-hydrazinopyrazole and 3,3-dimethylcyclopentanone can yield the desired intermediate, which can then be carboxylated using carbon dioxide or other carboxylation reagents.

An alternative method involves the use of transition metal-catalyzed cross-coupling reactions. Palladium-catalyzed coupling reactions between pyrazole derivatives and dimethylcyclopentyl halides have been successfully employed to synthesize this compound. These methods offer high yields and excellent regioselectivity, making them suitable for large-scale production.

Biological Activities

3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazole-5-carboxylic acid has shown promising biological activities in various preclinical studies. One of its key properties is its ability to modulate specific enzymes and receptors involved in disease pathways. For example, recent research has demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are implicated in inflammation and pain.

In addition to its anti-inflammatory properties, 3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazole-5-carboxylic acid has also been investigated for its potential as an antitumor agent. Studies have shown that it can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. These findings suggest that this compound may have therapeutic potential in the treatment of various cancers.

Potential Applications

The unique chemical structure and biological activities of 3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazole-5-carboxylic acid make it an attractive candidate for further development in pharmaceutical research. Its anti-inflammatory properties make it a potential lead compound for the development of new nonsteroidal anti-inflammatory drugs (NSAIDs). These drugs are widely used to treat conditions such as arthritis, musculoskeletal pain, and other inflammatory disorders.

Beyond its anti-inflammatory applications, the antitumor activity of 3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazole-5-carboxylic acid opens up possibilities for its use in cancer therapy. Further preclinical studies are needed to optimize its pharmacokinetic properties and evaluate its safety profile before it can be advanced to clinical trials.

Conclusion

3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2229428-10-6) is a promising compound with unique structural features and diverse biological activities. Its potential as an anti-inflammatory agent and antitumor drug makes it an exciting area of research in medicinal chemistry and pharmaceutical development. Continued investigation into its mechanisms of action and therapeutic applications will likely lead to new breakthroughs in the treatment of various diseases.